N-cyclohexyl-3-[4-(dimethylsulfamoyl)phenyl]propanamide

• IUPAC Name: N-cyclohexyl-3-[4-(dimethylsulfamoyl)phenyl]propanamide
• InChI: InChI=1S/C17H26N2O3S/c1-19(2)23(21,22)16-11-8-14(9-12-16)10-13-17(20)18-15-6-4-3-5-7-15/h8-9,11-12,15H,3-7,10,13H2,1-2H3,(H,18,20)
• InChI Key: VXDGMSGEDSQFJM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)C1=CC=C(C=C1)CCC(=O)NC2CCCCC2
• Molecular Formula: C17H26N2O3S
• Molecular Weight: 338.5 g/mol

Description

N-cyclohexyl-3-[4-(dimethylsulfamoyl)phenyl]propanamide is a chemical compound known for its unique structure and properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-cyclohexyl-3-[4-(dimethylsulfamoyl)phenyl]propanamide typically involves the reaction of cyclohexylamine with 3-[4-(dimethylsulfamoyl)phenyl]propanoyl chloride under controlled conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or toluene, with the presence of a base like triethylamine to neutralize the hydrochloric acid formed during the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often using automated systems and advanced purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-cyclohexyl-3-[4-(dimethylsulfamoyl)phenyl]propanamide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: It can undergo nucleophilic substitution reactions, where the dimethylsulfamoyl group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding sulfoxides or sulfones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted amides or sulfonamides.

Scientific Research Applications

N-cyclohexyl-3-[4-(dimethylsulfamoyl)phenyl]propanamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Investigated for its potential therapeutic effects, such as anti-inflammatory or analgesic properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-cyclohexyl-3-[4-(dimethylsulfamoyl)phenyl]propanamide involves its interaction with specific molecular targets. It may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-cyclohexyl-3-[4-(methylsulfamoyl)phenyl]propanamide
• N-cyclohexyl-3-[4-(ethylsulfamoyl)phenyl]propanamide
• N-cyclohexyl-3-[4-(propylsulfamoyl)phenyl]propanamide

Uniqueness

N-cyclohexyl-3-[4-(dimethylsulfamoyl)phenyl]propanamide is unique due to its specific dimethylsulfamoyl group, which imparts distinct chemical and biological properties. This makes it particularly valuable in certain research and industrial applications where these properties are desired.